6-Methyl-3'-nitrobiphenyl-3-carboxylic acid

• Molecular Formula: C14H11NO4
• Molecular Weight: 257.24 g/mol
• IUPAC Name: 4-methyl-3-(3-nitrophenyl)benzoic acid
• InChI: InChI=1S/C14H11NO4/c1-9-5-6-11(14(16)17)8-13(9)10-3-2-4-12(7-10)15(18)19/h2-8H,1H3,(H,16,17)
• InChI Key: FPHGYAHKCMZJRX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)O)C2=CC(=CC=C2)[N+](=O)[O-]

Description

6-Methyl-3'-nitrobiphenyl-3-carboxylic acid is a useful research compound. Its molecular formula is C14H11NO4 and its molecular weight is 257.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4,4,5,5-Tetramethyl-2-(3-nitrophenyl)-1,3,2-dioxaborolane (5.16 g, 0.0207 mol) was mixed with 3-iodo-4-methylbenzoic acid (4.94 g, 0.0188 mol), and potassium carbonate (10.4 g, 0.0753 mol) in toluene (100 mL), 1-butanol (20 mL) and water (15 mL) and the resulting mixture was degassed by sparging nitrogen through it. To the reaction was added tetrakis(triphenylphosphine)palladium(0) (1.0 g, 0.00091 mol). The mixture was stirred rapidly and was heated to reflux for 1.5 hour. LCMS analysis showed the reaction to be complete, M+H 258. The mixture was then cooled to 20° C. The aqueous layer was discarded. To the organic layer was added saturated NaHCO3. The toluene layer was extracted with aqueous sodium bicarbonate, then discarded. The aqueous sodium bicarbonate and alcohol layers were combined, then acidified to pH 2.5 with HCl. A white solid precipitated and was separated by filtration, rinsed with water, and air dried to give 4.3 g of the product. The filtrate contained only a trace of product.